4,4’-Methylenedianiline 4,4’-Methylenedianiline 4,4'-Methylenedianiline is an industrial chemical that is not known to occur naturally. It is also commonly known as diaminodiphenylmethane or MDA. It occurs as a colorless to pale yellow solid and has a faint odor. 4,4'-Methylenedianiline is used mainly for making polyurethane foams, which have a variety of uses, such as insulating materials in mailing containers. It is also used for making coating materials, glues, Spandex® fiber, dyes, and rubber.
4, 4'-Methylenedianiline, also known as di-(4-aminophenyl)methane or DDM, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. 4, 4'-Methylenedianiline exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4, 4'-methylenedianiline is primarily located in the membrane (predicted from logP). 4, 4'-Methylenedianiline can be biosynthesized from diphenylmethane. 4, 4'-Methylenedianiline is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
4,4'-diaminodiphenylmethane appears as a tan flake or lump solid with a faint fishlike odor. May be toxic by inhalation or ingestion, and may be irritating to skin. Insoluble in water.
Brand Name: Vulcanchem
CAS No.: 101-77-9
VCID: VC0154101
InChI: InChI=1S/C13H14N2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9,14-15H2
SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)N)N
Molecular Formula: C13H14N2
NH2C6H4CH2C6H4NH2
C13H14N2
Molecular Weight: 198.26 g/mol

4,4’-Methylenedianiline

CAS No.: 101-77-9

Reference Standards

VCID: VC0154101

Molecular Formula: C13H14N2
NH2C6H4CH2C6H4NH2
C13H14N2

Molecular Weight: 198.26 g/mol

4,4’-Methylenedianiline - 101-77-9

CAS No. 101-77-9
Product Name 4,4’-Methylenedianiline
Molecular Formula C13H14N2
NH2C6H4CH2C6H4NH2
C13H14N2
Molecular Weight 198.26 g/mol
IUPAC Name 4-[(4-aminophenyl)methyl]aniline
Standard InChI InChI=1S/C13H14N2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9,14-15H2
Standard InChIKey YBRVSVVVWCFQMG-UHFFFAOYSA-N
Impurities 2,4-diaminodiphenylmethane isomer, up to 3%
SMILES C1=CC(=CC=C1CC2=CC=C(C=C2)N)N
Canonical SMILES C1=CC(=CC=C1CC2=CC=C(C=C2)N)N
Boiling Point 748 to 750 °F at 768 mm Hg (NTP, 1992)
398.0 °C
398 °C
at 102kPa: 398-399 °C
748°F
Colorform Crystals from water or benzene
Tan flakes, lumps, or pearly leaflets from benzene
Plates or needles (water); plates (benzene)
Light-brown crystals
Light tan to white crystalline solid
Density 1.15 at 77 °F (NTP, 1992)
1.070 g/mL at 103 °C
0.5 g/cm³
1.15
1.06 (Liquid at 212°F)
Flash Point 430 °F (NTP, 1992)
428 °F (220 °C) (closed cup)
220 °C c.c.
430°F
374°F
Melting Point 197 to 198 °F (NTP, 1992)
92.5 °C
92.5°C
91.5-92 °C
198°F
Physical Description 4,4'-diaminodiphenylmethane appears as a tan flake or lump solid with a faint fishlike odor. May be toxic by inhalation or ingestion, and may be irritating to skin. Insoluble in water.
DryPowder; Liquid; OtherSolid; OtherSolid, Liquid
Solid
COLOURLESS-TO-PALE-YELLOW FLAKES WITH CHARACTERISTIC ODOUR. TURNS DARK ON EXPOSURE TO AIR.
Pale-brown, crystalline solid with a faint, amine-like odor.
Description 4,4'-Methylenedianiline is an industrial chemical that is not known to occur naturally. It is also commonly known as diaminodiphenylmethane or MDA. It occurs as a colorless to pale yellow solid and has a faint odor. 4,4'-Methylenedianiline is used mainly for making polyurethane foams, which have a variety of uses, such as insulating materials in mailing containers. It is also used for making coating materials, glues, Spandex® fiber, dyes, and rubber.
4, 4'-Methylenedianiline, also known as di-(4-aminophenyl)methane or DDM, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. 4, 4'-Methylenedianiline exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4, 4'-methylenedianiline is primarily located in the membrane (predicted from logP). 4, 4'-Methylenedianiline can be biosynthesized from diphenylmethane. 4, 4'-Methylenedianiline is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
4,4'-diaminodiphenylmethane appears as a tan flake or lump solid with a faint fishlike odor. May be toxic by inhalation or ingestion, and may be irritating to skin. Insoluble in water.
Related CAS 13552-44-8 (di-hydrochloride)
21646-20-8 (hydrochlorideCl[3:1])
Shelf Life OXIDIZES IN AIR; PALE YELLOW CRYSTALS TURN DARK COLOR WHEN EXPOSED TO AIR.
Solubility less than 1 mg/mL at 66° F (NTP, 1992)
0.01 M
Slightly sol in cold water. Very sol in alcohol, benzene, ether
Solubility (g/100mL solvent at 25 °C): 273.0 in acetone; 9.0 in benzene; 0.7 in carbon tetrachloride; 9.5 in ethyl ether; 143.0 in methanol; 0.1 in water
In water, 1.00X10+3 mg/L at 25 °C
1 mg/mL at 25 °C
Solubility in water: poor
0.1%
Synonyms p,p’-Methylenebisaniline; 4,4-Diaminodiphenylmethane; 4,4’-Diaminobiphenylmethane; 4,4’-Diaminodiphenylenemethane; 4,4’-Diaminophenylmethane; 4,4’-Diphenylmethanediamine; 4,4’-Methylenebis(aniline); 4,4’-Methylenebis(benzenamine); 4,4’-Methylenediben
Vapor Density 6.8 (NTP, 1992) (Relative to Air)
6.8 (Air = 1)
6.8
Vapor Pressure 1e-07 mm Hg at 77 °F (calculated) (NTP, 1992)
2.03X10-7 mm Hg at 25 °C
Vapor pressure, Pa at 197 °C: 133
0.0000002 mmHg at 77°F
(77°F): 0.0000002 mmHg
PubChem Compound 7577
Last Modified Nov 11 2021
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